Cas no 1152965-48-4 (2-(5-amino-3-pentyl-1H-pyrazol-1-yl)ethan-1-ol)

• Product Name: 2-(5-amino-3-pentyl-1H-pyrazol-1-yl)ethan-1-ol
• CAS No: 1152965-48-4
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6092055
• PubChem ID: 43348871
• Update Time: 2025-08-05

2-(5-amino-3-pentyl-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-3-pentyl-1H-pyrazol-1-yl)ethan-1-ol
• 1H-Pyrazole-1-ethanol, 5-amino-3-pentyl-
• EN300-1148879
• CS-0355506
• 1152965-48-4

• Inchi： 1S/C10H19N3O/c1-2-3-4-5-9-8-10(11)13(12-9)6-7-14/h8,14H,2-7,11H2,1H3
• InChI Key： HEXXZFCBPCICLT-UHFFFAOYSA-N
• SMILES： N1(CCO)C(N)=CC(CCCCC)=N1

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 375.3±32.0 °C(Predicted)
• pka: 14.44±0.10(Predicted)

Additional information on 2-(5-amino-3-pentyl-1H-pyrazol-1-yl)ethan-1-ol

Introduction to 2-(5-amino-3-pentyl-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 1152965-48-4)

2-(5-amino-3-pentyl-1H-pyrazol-1-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1152965-48-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol features a pyrazole core substituted with an amino group at the 5-position and a pentyl chain at the 3-position, linked to an ethanol moiety. The structural arrangement of this molecule imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and medicinal chemistry applications.

The pyrazole ring is a prominent pharmacophore in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. The presence of the 5-amino group enhances the compound's reactivity, allowing for further functionalization through various synthetic pathways. Additionally, the 3-pentyl substitution introduces steric bulk, which can modulate binding affinity and selectivity in biological assays. The ethanol side chain at the 1-position provides a hydroxyl group that can participate in hydrogen bonding interactions, further influencing the compound's pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 2-(5-amino-3-pentyl-1H-pyrazol-1-yl)ethan-1-ol as a lead compound for developing novel therapeutic agents. Studies suggest that this molecule may exhibit inhibitory activity against various enzymes implicated in metabolic disorders and inflammatory diseases. The pyrazole scaffold is particularly well-documented for its role in antiviral, anticancer, and anti-inflammatory drug candidates, underscoring the compound's therapeutic relevance.

In vitro investigations have demonstrated that derivatives of this compound can interact with key biological targets such as kinases and proteases. The 5-amino group serves as a versatile handle for covalent bond formation, enabling the development of targeted drug molecules with improved efficacy and reduced side effects. Furthermore, the 3-pentyl substituent has been shown to enhance solubility and cell membrane permeability, critical factors for oral bioavailability and systemic distribution.

The synthesis of 2-(5-amino-3-pentyl-1H-pyrazol-1-yl)ethan-1-ol involves multi-step organic reactions, including condensation reactions to form the pyrazole ring, nucleophilic substitution to introduce the amino group, and alkylation to incorporate the pentyl chain. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications. Modern techniques such as flow chemistry and catalytic hydrogenation have further optimized yield and purity.

From a medicinal chemistry perspective, the structural features of this compound make it an attractive candidate for developing small-molecule inhibitors. The pyrazole core provides a rigid framework that can be fine-tuned through structural modifications to improve binding affinity. For instance, replacing the pentyl group with smaller alkyl chains or aromatic rings could alter pharmacokinetic properties without compromising biological activity. Similarly, introducing additional substituents at the 5-position could enhance selectivity against off-target enzymes.

Recent publications have explored the pharmacological potential of 2-(5-amino-3-pentyl-1H-pyrazol-1-yl)ethan-1-ol in preclinical models. These studies indicate that derivatives of this compound may exhibit promising effects on pathways relevant to neurodegenerative diseases, cancer progression, and immune modulation. The ability to modify key functional groups allows researchers to tailor the molecule for specific therapeutic applications while maintaining its core pharmacophoric integrity.

The growing interest in heterocyclic compounds like pyrazoles has driven innovation in synthetic strategies for constructing complex drug candidates. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient assembly of pyrazole derivatives with diverse substituents. These methods not only enhance synthetic efficiency but also open new avenues for generating structurally diverse libraries for high-throughput screening.

In conclusion,2-(5-amino-3-pentyl-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 1152965-48-4) represents a promising scaffold for pharmaceutical development due to its unique structural features and biological potential. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern drug discovery efforts. As synthetic methodologies advance and computational tools become more sophisticated, compounds like this are poised to play a pivotal role in addressing unmet medical needs across multiple therapeutic areas.